Cas no 10601-69-1 (Pentanamide, N-acetyl-)

• Product Name: Pentanamide, N-acetyl-
• CAS No: 10601-69-1
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 186384
• PubChem ID: 25424
• Update Time: 2025-04-19

Pentanamide, N-acetyl- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, N-acetyl-
• N-acetylpentanamide
• 10601-69-1
• DTXSID50147474

• Inchi： 1S/C7H13NO2/c1-3-4-5-7(10)8-6(2)9/h3-5H2,1-2H3,(H,8,9,10)
• InChI Key： VTOASMNQWRXNMC-UHFFFAOYSA-N
• SMILES： O=C(CCCC)NC(C)=O

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17